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Compound of Interest

Compound Name: Pazufloxacin (hydrochloride)

Cat. No.: B12275488

Get Quote

Executive Summary
Pazufloxacin Hydrochloride (HCl) is the hydrochloride salt form of Pazufloxacin, a synthetic

fluoroquinolone antibiotic characterized by a fused tricyclic pyridobenzoxazine scaffold. While

the mesylate salt (Pazufloxacin Mesilate, T-3762) is the standard clinical formulation for

parenteral administration due to superior aqueous solubility, the HCl salt is frequently utilized in

preclinical research, reference standard synthesis, and comparative pharmacokinetic studies.

This guide provides a rigorous analysis of the chemical structure, molecular weight

stoichiometry, and structure-activity relationships (SAR) of Pazufloxacin HCl. It is designed to

prevent common experimental errors arising from salt-form confusion and to provide validated

protocols for structural verification.

Molecular Architecture
Core Structural Topology
Pazufloxacin belongs to the pyridobenzoxazine subclass of fluoroquinolones. Unlike

ciprofloxacin or levofloxacin, which possess a bicyclic core, Pazufloxacin features a tricyclic

system where the N1 nitrogen is fused to the C8 position via an oxazine ring.
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IUPAC Name: (-)-(3S)-10-(1-aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-7H-

pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid hydrochloride.

Stereochemistry: The molecule possesses a single chiral center at position C3 of the oxazine

ring.[1] The (S)-enantiomer is the biologically active form, exhibiting up to 12-fold greater

affinity for the DNA-DNA gyrase complex compared to the (R)-enantiomer.[1]
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Component Position Chemical Feature Biological Function

Tricyclic Core N1-C8 Fusion
Pyridobenzoxazine

Ring

Enhances metabolic

stability and prolongs

plasma half-life by

preventing N-

dealkylation.

C10 Substituent C10 1-Aminocyclopropyl

Unique Feature: A

primary amine on a

strained cyclopropyl

ring. Significantly

enhances activity

against Pseudomonas

aeruginosa and other

resistant Gram-

negative bacteria.[2]

C9 Substituent C9 Fluorine Atom

Essential for inhibiting

bacterial DNA gyrase;

facilitates binding to

the enzyme-DNA

complex.

C6 Substituent C6 Carboxylic Acid

Critical for binding to

Mg²⁺ ions in the active

site of Topoisomerase

IV/DNA Gyrase.

C3 Substituent C3 Methyl Group

Determines chirality

((S)-configuration).

Sterically governs the

fit into the enzyme's

binding pocket.

Physicochemical Profile
Molecular Weight & Stoichiometry
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Researchers must account for the salt form when calculating molarity for in vitro assays. The

HCl salt has a significantly lower molecular weight than the clinical mesylate form.

Table 1: Comparative Molecular Weights

Form Chemical Formula
Molecular Weight (
g/mol )

Conversion Factor
(vs. Free Base)

Pazufloxacin Free

Base
C₁₆H₁₅FN₂O₄ 318.31 1.00

Pazufloxacin HCl C₁₆H₁₅FN₂O₄ · HCl 354.77 0.897 (Base content)

Pazufloxacin Mesylate
C₁₆H₁₅FN₂O₄ ·

CH₄O₃S
414.42 0.768 (Base content)

Critical Note: If a protocol specifies 10 µM of "Pazufloxacin" (implying free base) but you are

using the HCl salt, you must weigh 3.54 mg (not 3.18 mg) per 10 mL of solvent to achieve the

correct molar concentration.

Solubility and pKa
Solubility: Pazufloxacin HCl is sparingly soluble in water and methanol. It is less soluble than

the mesylate salt, which is designed for high-concentration injection (100 mg/mL). For stock

solutions of the HCl salt, DMSO is the preferred solvent (up to ~80 mg/mL).

pKa Values:

pKa₁ (Carboxylic Acid): ~5.5

pKa₂ (Aminocyclopropyl/Tertiary Amine): ~8.5 – 9.0
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Implication: The molecule exists as a zwitterion at physiological pH (7.4), contributing to its

ability to penetrate bacterial outer membranes via porin channels.

Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates how specific structural motifs of Pazufloxacin translate to its

pharmacological mechanism.
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Caption: SAR Map of Pazufloxacin HCl showing the functional role of key structural moieties in

antibacterial activity and pharmacokinetics.
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Structural Identification & Characterization
Protocols
To ensure scientific rigor, the identity of Pazufloxacin HCl must be verified, particularly to

distinguish it from the mesylate salt or free base.

Protocol A: Salt Form Verification (Qualitative)
Objective: To confirm the presence of the Chloride counter-ion and rule out Mesylate.

Materials:

Sample (approx. 5 mg)[3]

Dilute Nitric Acid (HNO₃)

Silver Nitrate solution (AgNO₃, 0.1 M)

Barium Chloride solution (BaCl₂, 0.1 M) - Control for Mesylate

Procedure:

Dissolve 5 mg of the sample in 1 mL of deionized water.

Acidify with 2-3 drops of dilute HNO₃.

Test Aliquot 1: Add 2-3 drops of AgNO₃ solution.

Positive Result (HCl): Immediate formation of a white, curdy precipitate (AgCl).

Negative Result (Mesylate/Base): Solution remains clear.

Test Aliquot 2 (Counter-check): Add 2-3 drops of BaCl₂ solution.

Positive Result (Mesylate): Formation of a white precipitate (BaSO₄) indicates presence of

sulfate/sulfonate groups (Mesylate).

Negative Result (HCl): Solution remains clear.
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Protocol B: 1H-NMR Characterization
Objective: Verify the structural integrity and S-enantiomer purity.

Solvent: DMSO-d6 or D₂O/NaOD (pH > 10 for solubility). Expected Shifts (δ ppm, 400 MHz,

DMSO-d6):

Proton Group
Approx.[4][5][6]
Shift (δ)

Multiplicity Assignment

Aromatic H 8.5 - 9.0 Singlet H-5 (Pyridone ring)

Aromatic H 7.5 - 8.0 Doublet
H-8 (Benzoxazine

ring)

Oxazine H 4.3 - 4.8 Multiplet
H-2, H-3 (Chiral

center vicinity)

Cyclopropyl 0.8 - 1.5 Multiplet
Cyclopropyl ring

protons (High field)

Methyl 1.4 - 1.6 Doublet
C3-CH₃ (Diagnostic

for enantiomer)

Interpretation:

The C3-Methyl doublet is the critical diagnostic peak. In a racemic mixture, chiral shift

reagents (e.g., Eu(hfc)₃) may split this peak into two distinct doublets. For pure (S)-

Pazufloxacin, only one doublet should be observed.

QC Workflow Diagram
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Caption: Quality Control workflow for the specific identification of Pazufloxacin HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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